BE“GHE Foundational & Exploratory

Check Availability & Pricing

Baralyme: A Comprehensive Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Baralyme
CAS No.: 39288-81-8
Cat. No.: B1210263
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Baralyme, a once common carbon dioxide absorbent in anesthetic circuits, has been
discontinued due to significant safety concerns. This in-depth technical guide provides a
comprehensive overview of the safety data, handling precautions, and chemical properties of
Baralyme. It is intended for researchers, scientists, and drug development professionals who
may encounter this material in historical contexts or require a thorough understanding of its
risks. This document synthesizes data from safety data sheets of its constituent components
and published experimental findings on its hazardous interactions with volatile anesthetics.
Detailed experimental protocols and quantitative data on the production of toxic compounds
are presented to facilitate a comprehensive risk assessment.

Chemical and Physical Properties

Baralyme is a mixture of calcium hydroxide (Ca(OH)z) and barium hydroxide octahydrate
(Ba(OH)2-8H20). Formulations typically contained approximately 80% calcium hydroxide and
20% barium hydroxide, with some variations including small amounts of potassium hydroxide

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1210263#bc-rfq
https://www.benchchem.com/product/b1210263/docs?utm_src=pdf-body#baralyme-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b1210263/docs?utm_src=pdf-body#baralyme-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b1210263/docs?utm_src=pdf-body#baralyme-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(KOH) as a catalyst.[1][2] It was supplied as porous granules, often with a color indicator to
signal exhaustion.[2]

Property Specification

~80% Calcium Hydroxide (Ca(OH)z2), ~20%
Chemical Composition Barium Hydroxide Octahydrate (Ba(OH)2-8H20),
+/- Potassium Hydroxide (KOH)[1][2]

Physical Form Porous granules|[2]

Col Varies with formulation; often included a color-
olor
changing pH indicator.

Primary Function Carbon dioxide absorption

Safety Data and Hazard Identification

As Baralyme is a discontinued product, a formal Safety Data Sheet (SDS) is not readily
available. The following information is synthesized from the SDS of its primary components,
barium hydroxide octahydrate and calcium hydroxide.

Hazard Summary

Baralyme is a corrosive and toxic material. The primary hazards are associated with its
alkalinity and the toxicity of barium hydroxide. It can cause severe skin burns and eye damage
upon contact.[3][4] Inhalation of dust can lead to respiratory tract irritation.[1][2][5] Ingestion is
harmful and can be fatal due to the toxicity of barium compounds.[3][6]

A significant and unique hazard of Baralyme is its chemical reactivity with volatile anesthetic
agents, particularly when desiccated (dry). This reaction can produce toxic compounds,
including carbon monoxide (CO) and Compound A, and can be highly exothermic, leading to
fires and explosions within anesthesia circuits.
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Hazard

Description

GHS Classification
(Component-based)

Acute Toxicity (Oral)

Harmful if swallowed due to
barium hydroxide.[3][6]

Category 4

Skin Corrosion/Irritation

Causes severe skin burns due
to high alkalinity.[1][2][3]

Category 1A/1B

Causes serious, potentially

Serious Eye Damage/Irritation permanent eye damage.[1][2] Category 1
[31[5]
Harmful if inhaled; dust is
Acute Toxicity (Inhalation) corrosive to the respiratory Category 4
tract.[3][4]
Specific Target Organ Toxicity May cause respiratory
Category 3

(Single Exposure)

irritation.[1][5]

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[1][4]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[2][3]

Eye Contact

Immediately rinse with copious amounts of
water for at least 15 minutes, holding eyelids
open. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate
medical attention.[1][2][3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][2][3][4]

Handling and Storage Precautions

| . . PPE)

Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.

[1]3]

Skin Protection

Wear impervious gloves (e.g., latex, nitrile), a
chemical-resistant apron, and other protective

clothing to prevent skin contact.[1][3]

Respiratory Protection

Use a NIOSH/MSHA-approved respirator if dust
concentrations are expected to exceed

exposure limits or if ventilation is inadequate.[4]

Safe Handling and Storage
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» Handling: Handle in a well-ventilated area. Avoid creating dust. Do not breathe dust. Avoid
contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[1][2][7]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated place.[1][2] Keep
away from incompatible materials such as acids.[3]

Experimental Protocols
Protocol for Measuring Carbon Monoxide Production
from Anesthetic Degradation

This protocol is a generalized representation based on methodologies described in published

studies.
o Absorbent Preparation:
o Use fresh Baralyme with its normal water content (approximately 13-15%).[8]

o To prepare desiccated Baralyme, dry fresh absorbent to a constant weight in a drying
oven. The degree of desiccation can be varied by controlling the drying time and
temperature. Water content should be verified.

o Experimental Setup:

o Place a known quantity of the prepared Baralyme in a sealed reaction vessel (e.g., a
glass tube).

o Control the temperature of the reaction vessel using a water bath.

o Pass a carrier gas (e.g., air or oxygen) containing a known concentration of a volatile
anesthetic (e.g., desflurane, isoflurane, sevoflurane) through the absorbent at a controlled

flow rate.
e Gas Analysis:

o Collect gas samples from the outlet of the reaction vessel at specified time intervals.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://chemfax.com/wp-content/uploads/2020/12/Calcium-Hydroxide-Version-7-2021.pdf
http://paramountchemicals.net/Documents/SDS%20Lime%20Calcium%20Hydroxide%2004%202017.pdf
https://www.chemicalbook.com/msds/calcium-hydroxide_2.pdf
https://chemfax.com/wp-content/uploads/2020/12/Calcium-Hydroxide-Version-7-2021.pdf
http://paramountchemicals.net/Documents/SDS%20Lime%20Calcium%20Hydroxide%2004%202017.pdf
http://www.thermofishersci.in/msds/barium-hydroxide-octahydrate.pdf
https://www.benchchem.com/product/b1210263/docs?utm_src=pdf-body#baralyme-a-comprehensive-technical-guide-to-safety-and-handling
https://pubmed.ncbi.nlm.nih.gov/7762850/
https://www.benchchem.com/product/b1210263/docs?utm_src=pdf-body#baralyme-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b1210263/docs?utm_src=pdf-body#baralyme-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Analyze the gas samples for carbon monoxide concentration using gas chromatography-
mass spectrometry (GC-MS).

o Data Collection:

o Record the peak and time-course of carbon monoxide production for each anesthetic and
absorbent condition (fresh vs. desiccated, different temperatures).

Protocol for Measuring Compound A Production from
Sevoflurane Degradation

This protocol is a generalized representation based on methodologies described in published
studies.

e Absorbent and Circuit Preparation:

o Use fresh or "conditioned" (desiccated) Baralyme. Conditioning can be achieved by
passing a high flow of dry gas through the absorbent for a specified period.[9]

o Place the prepared absorbent in a standard anesthetic circuit.
o Experimental Anesthesia:
o Use an animal model (e.g., swine) or a lung model.[9][10]

o Ventilate with a controlled minute ventilation and introduce carbon dioxide to simulate
metabolism.

o Administer sevoflurane at a constant inspired concentration.
e Gas Sampling and Analysis:
o Collect gas samples from the inspiratory limb of the circuit.
o Analyze the samples for Compound A concentration using gas chromatography.[11]

o Data Collection:
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o Measure the concentration of Compound A over time under different conditions (e.g., fresh

vs. desiccated absorbent, varying fresh gas flow rates).[12]

Quantitative Data on Hazardous Byproduct

Formation

Carbon Monoxide (CO) Production

The degradation of volatile anesthetics by Baralyme, especially when desiccated, can produce

dangerously high levels of carbon monoxide. The order of CO production is generally:

desflurane > enflurane > isoflurane >> sevoflurane.[8]

Peak CO
. Baralyme .
Anesthetic . Temperature Concentration
Condition
(ppm)
Desflurane Dry 45°C 14,800[13]
Enflurane Dry 45°C 4,400[13]
Isoflurane Dry 45°C 980[13]
Desflurane 1.6% Water 45°C ~15,000[14]
Desflurane 9.5% Water No CO produced[13]
Desflurane Desiccated (in vitro) 10,700[15]
Desiccated
Desflurane ] ] 2,500[15]
(anesthesia machine)
Desiccated, high >11,000 (followed by
Sevoflurane >80°C

minute ventilation

explosion)[16]

Compound A Production from Sevoflurane

The interaction of sevoflurane with Baralyme produces Compound A (fluoromethyl-2,2-difluoro-

1-(trifluoromethyl)vinyl ether), a known nephrotoxin in rats.
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. Anesthetic Circuit
Baralyme Condition

Peak Inspired Compound

Condition A (ppm)
Standard (Wet) Low-flow anesthesia 20-32[17]
Dehydrated Simulated 40h dry gas flow 357 £ 49[9]
Up to a sevenfold increase
Dehydrated
compared to wet Baralyme[10]
Diagrams

Chemical Reaction Pathway: CO2 Absorption
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Ca(OH)2

Ba(OH)2

H20 (in Baralyme)

I—‘LBB(-Q-H-)J—> BaCOs (Barium Carbonate)

CO:2 (from patient) +HO H2COs (Carbonic Acid) @

[ + Ca(OH)2
»| CaCOs (Calcium Carbonate)

Exposure Event

| Eye Contact Ingestion

Inhalation of Dust | Skin Contact

Immediate Actions

Rinse Mouth, Do NOT Induce Vomiting

Move to Fresh Air Flush Skin with Water (15+ min) Flush Eyes with Water (15+ min)

Seek Immediate Medical Attention
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Contributing Factors

Presence of KOH

Anesthetic Type
(Desflurane > Isoflurane)

High Temperature

Absorbent Desiccation
(Low Water Content)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9390613/
https://pubmed.ncbi.nlm.nih.gov/9390613/
https://pubmed.ncbi.nlm.nih.gov/9322476/
https://pubmed.ncbi.nlm.nih.gov/9322476/
https://pubmed.ncbi.nlm.nih.gov/9322476/
https://www.researchgate.net/publication/11773902_Compound_A_production_from_sevoflurane_is_not_less_when_KOH-free_absorbent_is_used_in_a_closed-circuit_lung_model_system
https://pubmed.ncbi.nlm.nih.gov/7653824/
https://pubmed.ncbi.nlm.nih.gov/7653824/
https://pubmed.ncbi.nlm.nih.gov/7653824/
https://www.apsf.org/article/ucsf-research-shows-co-comes-from-c02-absorbent/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5021316/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5021316/
https://pubmed.ncbi.nlm.nih.gov/9158355/
https://pubmed.ncbi.nlm.nih.gov/9158355/
https://pubmed.ncbi.nlm.nih.gov/12598259/
https://pubmed.ncbi.nlm.nih.gov/12598259/
https://www.jvsmedicscorner.com/Anaesth-Pharmacology_files/Inhalational%20Anesthetic%20Toxicity%20ASA06.pdf
https://www.benchchem.com/product/b1210263/docs#baralyme-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b1210263/docs#baralyme-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b1210263/docs#baralyme-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b1210263/docs#baralyme-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b1210263?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

